![molecular formula C14H14N2O2S B297950 N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide](/img/structure/B297950.png)
N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide, also known as MBBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a member of the benzothiazole family, which has been known to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell proliferation, migration, and invasion. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. The antibacterial activity of this compound is believed to be due to its ability to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects, including the inhibition of cancer cell proliferation, migration, and invasion, induction of apoptosis, and disruption of bacterial cell membranes. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide is its broad-spectrum activity against cancer cells and bacteria. In addition, this compound has been shown to possess low toxicity and high selectivity towards cancer cells, making it a potentially safe and effective therapeutic agent. However, one of the limitations of this compound is its poor solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are a number of potential future directions for research on N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide. One area of interest is the development of novel formulations of this compound that can improve its solubility and bioavailability. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify potential molecular targets for its anticancer and antibacterial activities. Furthermore, the potential applications of this compound in the treatment of inflammatory diseases and other conditions warrant further investigation.
Synthesis Methods
The synthesis of N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide involves the reaction of 2-aminobenzenethiol with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then subjected to a cyclization reaction in the presence of a Lewis acid catalyst such as aluminum chloride. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. A number of studies have reported that this compound exhibits significant anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has also been shown to possess potent antibacterial activity against both gram-positive and gram-negative bacteria. Furthermore, this compound has been reported to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C14H14N2O2S |
---|---|
Molecular Weight |
274.34 g/mol |
IUPAC Name |
N-(8-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C14H14N2O2S/c1-8(17)15-14-16-13-11-7-10(18-2)5-3-9(11)4-6-12(13)19-14/h3,5,7H,4,6H2,1-2H3,(H,15,16,17) |
InChI Key |
KNNBXFBLNXHSLZ-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=NC2=C(S1)CCC3=C2C=C(C=C3)OC |
Canonical SMILES |
CC(=O)NC1=NC2=C(S1)CCC3=C2C=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.